Cas no 2248186-28-7 ((2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine)

(2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine is a chiral amine compound featuring a trifluoroethyl-substituted phenyl group and a propylamine backbone with an (S)-configuration at the stereocenter. The presence of the electron-withdrawing trifluoroethyl group enhances the compound's metabolic stability and potential binding affinity to biological targets, particularly in pharmaceutical applications. Its chiral nature makes it valuable for asymmetric synthesis and enantioselective interactions, while the amine functionality allows for further derivatization or salt formation. The compound's structural rigidity and fluorine atoms may contribute to improved bioavailability and lipophilicity, making it a promising intermediate for drug discovery, especially in CNS-targeted therapies or enzyme inhibition studies. The (S)-enantiomer's specific configuration ensures precise stereochemical control in medicinal chemistry applications.
(2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine structure
2248186-28-7 structure
Product Name:(2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine
CAS No:2248186-28-7
MF:C11H14F3N
MW:217.230773448944
CID:6390664
PubChem ID:96781490
Update Time:2025-07-02

(2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-6507307
    • (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine
    • 2248186-28-7
    • Inchi: 1S/C11H14F3N/c1-8(7-15)10-4-2-3-9(5-10)6-11(12,13)14/h2-5,8H,6-7,15H2,1H3/t8-/m1/s1
    • InChI Key: HAYWZWJIOVVDEY-MRVPVSSYSA-N
    • SMILES: FC(CC1=CC=CC(=C1)[C@H](C)CN)(F)F

Computed Properties

  • Exact Mass: 217.10783394g/mol
  • Monoisotopic Mass: 217.10783394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

(2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6507307-0.05g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
0.05g
$1008.0 2025-03-14
Enamine
EN300-6507307-0.1g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
0.1g
$1056.0 2025-03-14
Enamine
EN300-6507307-0.25g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
0.25g
$1104.0 2025-03-14
Enamine
EN300-6507307-0.5g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
0.5g
$1152.0 2025-03-14
Enamine
EN300-6507307-1.0g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
1.0g
$1200.0 2025-03-14
Enamine
EN300-6507307-2.5g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
2.5g
$2351.0 2025-03-14
Enamine
EN300-6507307-5.0g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
5.0g
$3479.0 2025-03-14
Enamine
EN300-6507307-10.0g
(2S)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
2248186-28-7 95.0%
10.0g
$5159.0 2025-03-14

Additional information on (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine

Comprehensive Overview of (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine (CAS No. 2248186-28-7)

The compound (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine (CAS No. 2248186-28-7) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and the (2S)-configuration, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral amines like (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's CAS No. 2248186-28-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and process optimization. Its trifluoroethyl moiety enhances metabolic stability, a key consideration in modern drug design, aligning with trends such as AI-driven molecular modeling and green chemistry.

From a synthetic perspective, (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine offers versatility. It can serve as a building block for asymmetric catalysis or be incorporated into peptide mimetics. The phenylpropan-1-amine scaffold is particularly notable for its applications in neurotransmitter analogs, a hot topic in neuroscience research. Laboratories worldwide are exploring its use in high-throughput screening platforms, often leveraging machine learning to predict its interactions with biological targets.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for drug-likeness assessments. These parameters are frequently analyzed using computational tools, a trend accelerated by the rise of digital chemistry. Furthermore, its stereochemical purity is essential for regulatory compliance, making it a subject of interest in quality-by-design (QbD) methodologies.

In agrochemical applications, (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine has shown promise as a precursor for crop protection agents. The trifluoroethyl group contributes to enhanced pesticidal activity, aligning with the industry's shift toward sustainable pest control. This dual utility in pharmaceuticals and agriculture underscores its interdisciplinary importance.

As research continues, CAS No. 2248186-28-7 remains a focal point for innovation. Its integration into combinatorial libraries and fragment-based drug discovery highlights its adaptability. With the pharmaceutical industry prioritizing small-molecule therapeutics, this compound is poised to play a pivotal role in addressing unmet medical needs.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd